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For researchers and scientists in atomic physics and quantum technologies, the choice
between Rubidium-85 (8°Rb) and Rubidium-87 (8’Rb) for laser cooling experiments is a critical
one, with significant implications for achievable temperatures, atom numbers, and the pursuit of
quantum phenomena such as Bose-Einstein condensation (BEC). This guide provides an
objective comparison of the laser cooling performance of these two isotopes, supported by
experimental data and detailed methodologies.

Atomic Structure and Cooling Transitions: A Tale of
Two Isotopes

The foundation of laser cooling lies in the specific arrangement of an atom's energy levels,
particularly the hyperfine structure. Both 8°Rb and 8’Rb are cooled on the D2 transition (52S1/2
- 52P3/2), which has a wavelength of approximately 780 nm.[1][2] HoweVer, their differing
nuclear spins (I = 5/2 for 85Rb and | = 3/2 for 87Rb) result in distinct hyperfine energy level
splittings.[3][4] This necessitates different frequencies for the cooling and repumping lasers.

The cooling laser is typically red-detuned from the "cycling" transition, which for 8Rb is the F=3
— F'=4 transition and for 8’Rb is the F=2 — F'=3 transition.[5] An atom moving towards a laser
beam sees the light Doppler-shifted closer to resonance, leading to a higher probability of
absorbing a photon and receiving a momentum "kick" that slows it down. To counteract the
atom falling into a "dark" hyperfine state from which it can no longer be excited by the cooling
laser, a second "repumping"” laser is required. This laser excites the atoms from the lower
ground hyperfine state back into the cooling cycle.
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Comparative Performance in Laser Cooling

Experimental results reveal distinct advantages and disadvantages for each isotope in the

context of laser cooling, particularly within a Magneto-Optical Trap (MOT).

Parameter Rubidium-85 Rubidium-87 Reference
Natural Abundance 72.17% 27.83% [6]
Nuclear Spin (1) 5/2 3/2 [3]
Ground State ~3.0 GHz ~6.8 GHz [7]

Hyperfine Splitting

Cooling Transition

5S1/2(F=3) - 5Ps/
2(F'=4)

5S1/2(F=2) - 5Ps/
2(F'=3)

[5]

Repumping Transition

5S1/2(F=2) - 5Ps/
2(F'=3)

5S1/2(F=1) - 5Ps/
2(F'=2)

[5]

Typical Achieved
Temperature in MOT

~80 pK

~150 pK

[8]

Typical Atom Number
in MOT

Can be higher than
87Rb

108 - 107

[518le]

Loading Time

Shorter than 8’Rb for
the same atom

number

Longer than 8Rb for
the same atom

number

[8]

Scattering Length

Negative (unfavorable
for BEC)

Positive (favorable for
BEC)

[1]

One study directly comparing the two isotopes in the same diffuse light cooling apparatus found

that 8Rb could be cooled to a lower temperature of about 80 pK, compared to 150 pK for 8’Rb

under the same conditions.[8] Furthermore, the integrating sphere could capture more cold
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85Rb atoms, and the loading time was shorter for 8°Rb than for 8’Rb to achieve the same
number of trapped atoms.[8]

However, for many applications, particularly the creation of Bose-Einstein condensates (BECs),
87Rb is the preferred isotope.[7] This is due to its positive "scattering length," which
corresponds to a repulsive interaction between atoms, leading to a stable condensate.[1] In
contrast, 8Rb has a negative scattering length, signifying an attractive interaction that makes it
inherently unstable for forming a large BEC without the use of Feshbach resonances to tune
the interaction strength.[1][7]

Experimental Protocols: Magneto-Optical Trapping

The standard technique for laser cooling of both rubidium isotopes is the Magneto-Optical Trap
(MOT). This apparatus uses a combination of laser light and a spatially varying magnetic field
to both cool and trap neutral atoms.

Click to download full resolution via product page

Key Methodological Steps:

e Vacuum System: A vacuum chamber is prepared with a pressure as low as 5x10~° mbar to
minimize collisions between the rubidium atoms and background gas.[5] Rubidium atoms are
introduced by heating a solid source.[5]

e Laser System:

o Cooling Laser: A laser is tuned a few megahertz below the cooling transition frequency for
the chosen isotope (F=3 - F'=4 for 85Rb; F=2 -~ F'=3 for 8’Rb).[5] For 8’Rb, an optimized
detuning is about -18 MHz.[8] The laser beam is split into three orthogonal pairs of
counter-propagating beams that intersect at the center of the vacuum chamber.

o Repumping Laser: A second laser is tuned to the repumping transition (F=2 - F'=3 for
85Rb; F=1 — F'=2 for 87Rb) to prevent atoms from accumulating in the lower ground
hyperfine state.[5]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.researching.cn/ArticlePdf/m00005/2012/10/8/COL201210080201.pdf
https://physics.stackexchange.com/questions/726071/why-rubidium-87-instead-of-rubidium-85-for-atomic-clocks
http://chadorzel.com/principles/2013/08/20/laser-cooled-atoms-rubidium/
http://chadorzel.com/principles/2013/08/20/laser-cooled-atoms-rubidium/
https://physics.stackexchange.com/questions/726071/why-rubidium-87-instead-of-rubidium-85-for-atomic-clocks
https://www.benchchem.com/product/b076637?utm_src=pdf-body-img
https://english.imp.cas.cn/research/journals/report/2014/ap2014/201707/P020210823675760535833.pdf
https://english.imp.cas.cn/research/journals/report/2014/ap2014/201707/P020210823675760535833.pdf
https://english.imp.cas.cn/research/journals/report/2014/ap2014/201707/P020210823675760535833.pdf
https://www.researching.cn/ArticlePdf/m00005/2012/10/8/COL201210080201.pdf
https://english.imp.cas.cn/research/journals/report/2014/ap2014/201707/P020210823675760535833.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Magnetic Field: A pair of anti-Helmholtz coils generates a quadrupole magnetic field with a
zero field at the center of the trap.[5] This field creates a position-dependent Zeeman shift of
the atomic energy levels, which is essential for the trapping mechanism. An atom that moves
away from the center will be shifted into resonance with the laser beam that pushes it back
towards the center.

» Diagnostics: The trapped atoms form a small, glowing cloud at the center of the chamber.
The properties of this cloud, such as atom number, density, and temperature, can be
measured using fluorescence imaging or absorption imaging techniques.[5]

Conclusion: Isotope Selection Depends on
Experimental Goals

The choice between Rubidium-85 and Rubidium-87 for laser cooling is not a matter of one
being definitively superior to the other, but rather a decision based on the specific scientific
objectives.

¢ Rubidium-87 is the dominant choice for experiments aiming to create Bose-Einstein
condensates due to its favorable collisional properties.[1][7] Its larger ground-state hyperfine
splitting is also advantageous for applications in atomic clocks.[7] The vast body of research
and established techniques for creating BECs with 87Rb make it a reliable and well-
understood option.

» Rubidium-85, while less common for BEC experiments, presents its own set of advantages.
Studies have shown that it can be cooled to lower temperatures in a MOT and trapped in
larger numbers with shorter loading times under certain conditions.[8] This makes it a
compelling candidate for experiments where a large, cold atomic sample is desired without
the stringent requirements for BEC, such as in studies of cold atom collisions or for loading
into other types of traps. The ability to tune its scattering properties with Feshbach
resonances also opens up avenues for research into strongly interacting quantum gases.[1]

Ultimately, a thorough understanding of the distinct atomic properties and laser cooling
performance of each isotope is paramount for designing successful experiments at the
forefront of atomic physics and quantum technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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